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Compound of Interest

Compound Name: 3,4-Difluorophenylglycine

Cat. No.: B1302394 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of novel

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for 3,4-Difluorophenylglycine, including detailed operational and

disposal plans to ensure laboratory safety and procedural clarity.

Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3,4-Difluorophenylglycine is not readily

available, a precautionary approach is recommended based on the handling guidelines for

structurally similar compounds and general laboratory chemicals. The presence of fluorine

atoms suggests that the compound could be an irritant. Therefore, it is crucial to minimize

exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice. Always inspect gloves

before use and change them

frequently, especially if

contaminated.

Body Protection Laboratory Coat
A standard lab coat should be

worn and kept fastened.

Respiratory Protection Dust Mask or Respirator

Recommended when handling

large quantities or if there is a

potential for dust generation.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3,4-Difluorophenylglycine will minimize risks and ensure

the integrity of your experiments.

2.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the chemical into your laboratory's inventory system.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[1]

Ensure the container is tightly closed when not in use.[2]

2.2. Weighing and Preparation of Solutions:

Perform all manipulations that may generate dust, such as weighing, in a chemical fume

hood or a designated containment area.
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Use appropriate tools, such as a spatula, for transferring the solid.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

2.3. Experimental Use:

Handle the compound in a well-ventilated area.

Avoid direct contact with the skin, eyes, and clothing.

Keep the container closed when not in use to prevent contamination and exposure.

2.4. Spill and Emergency Procedures:

Small Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a labeled container for hazardous waste disposal. Clean the spill

area with a suitable solvent.

Large Spills: Evacuate the area and alert your laboratory's safety officer.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of 3,4-Difluorophenylglycine and its associated waste is crucial to protect the

environment and comply with regulations.

3.1. Waste Segregation:
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Solid Waste: Collect unused 3,4-Difluorophenylglycine and any contaminated materials

(e.g., weighing paper, gloves, paper towels) in a designated, clearly labeled hazardous

waste container.[3]

Liquid Waste: Solutions containing 3,4-Difluorophenylglycine should be collected in a

separate, labeled liquid hazardous waste container. Do not mix with other incompatible

waste streams.

3.2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3,4-Difluorophenylglycine".

Indicate the approximate concentration if it is a solution.

3.3. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Keep waste containers securely closed.

3.4. Final Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal contractor. Do not dispose of

this chemical down the drain or in the regular trash.[3]

Quantitative Data
The following table summarizes the available physical and chemical properties for 3,4-
Difluorophenylglycine.
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Property Value

Molecular Formula C₈H₇F₂NO₂

Molecular Weight 187.14 g/mol

IUPAC Name 2-amino-2-(3,4-difluorophenyl)acetic acid

Source: PubChem CID 2737052

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 3,4-
Difluorophenylglycine.
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Caption: Workflow for handling 3,4-Difluorophenylglycine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1302394?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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